2-(2-Chlorophenyl)-4-(4-methylbenzenesulfonyl)-5-(pyrrolidin-1-yl)-1,3-oxazole

• IUPAC Name: 2-(2-chlorophenyl)-4-(4-methylphenyl)sulfonyl-5-pyrrolidin-1-yl-1,3-oxazole
• InChI: InChI=1S/C20H19ClN2O3S/c1-14-8-10-15(11-9-14)27(24,25)19-20(23-12-4-5-13-23)26-18(22-19)16-6-2-3-7-17(16)21/h2-3,6-11H,4-5,12-13H2,1H3
• InChI Key: IXPARVCSVBODQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CC=C3Cl)N4CCCC4
• Molecular Formula: C20H19ClN2O3S
• Molecular Weight: 402.9 g/mol

Description

This oxazole derivative features a 2-chlorophenyl group at position 2, a 4-methylbenzenesulfonyl (tosyl) group at position 4, and a pyrrolidine substituent at position 3. Its molecular formula is C₂₀H₁₉ClN₂O₃S, with a molecular weight of 402.9 g/mol (calculated from and ). The compound’s structural complexity arises from the sulfonyl group’s electron-withdrawing effects and the chlorophenyl moiety’s steric and electronic contributions, which are critical for interactions in biological systems .

Key properties:

• XLogP3: ~4.4 (indicative of high lipophilicity)
• Water solubility: ~10.1 µg/mL at pH 7.4 (similar to analogs in )
• Topological polar surface area (TPSA): ~75 Ų (moderate permeability)

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Chlorophenyl)-4-(4-methylbenzenesulfonyl)-5-(pyrrolidin-1-yl)-1,3-oxazole typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through a cyclization reaction involving an appropriate precursor, such as an α-haloketone and an amide.

Introduction of the Chlorophenyl Group: The chlorophenyl group can be introduced via a nucleophilic aromatic substitution reaction using 2-chlorobenzene as a starting material.

Attachment of the Methylbenzenesulfonyl Group: This step involves the sulfonylation of the oxazole ring using a sulfonyl chloride derivative, such as 4-methylbenzenesulfonyl chloride, under basic conditions.

Incorporation of the Pyrrolidinyl Group: The final step includes the addition of the pyrrolidinyl group through a nucleophilic substitution reaction using pyrrolidine.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of advanced catalysts, high-throughput screening of reaction conditions, and continuous flow chemistry techniques to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

2-(2-Chlorophenyl)-4-(4-methylbenzenesulfonyl)-5-(pyrrolidin-1-yl)-1,3-oxazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride to yield corresponding amines or alcohols.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups involved.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under acidic or basic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Substitution: Reagents such as alkyl halides or acyl chlorides in the presence of a base or acid catalyst.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted derivatives depending on the reactants used.

Scientific Research Applications

2-(2-Chlorophenyl)-4-(4-methylbenzenesulfonyl)-5-(pyrrolidin-1-yl)-1,3-oxazole has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory and anticancer properties.

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules, including heterocyclic compounds and natural product analogs.

Material Science: The compound’s unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-(2-Chlorophenyl)-4-(4-methylbenzenesulfonyl)-5-(pyrrolidin-1-yl)-1,3-oxazole involves its interaction with specific molecular targets and pathways. For instance, in medicinal chemistry, the compound may inhibit certain enzymes or receptors, leading to its therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Oxazole Derivatives

Substituent Variations and Physicochemical Properties

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Positions 2, 4, 5)	Molecular Weight (g/mol)	XLogP3	Water Solubility (µg/mL)
Target Compound	2-(2-Chlorophenyl), 4-(4-methylbenzenesulfonyl), 5-(pyrrolidin-1-yl)	402.9	4.4	10.1
4-(Benzenesulfonyl)-2-(2-methylphenyl)-5-pyrrolidin-1-yl-1,3-oxazole ()	2-(2-Methylphenyl), 4-(benzenesulfonyl), 5-(pyrrolidin-1-yl)	368.5	~3.8	10.1
2-(2-Chlorophenyl)-4-(4-methylbenzenesulfonyl)-5-(4-methylpiperazin-1-yl)-1,3-oxazole ()	2-(2-Chlorophenyl), 4-(4-methylbenzenesulfonyl), 5-(4-methylpiperazin-1-yl)	431.9	4.4	Not reported
4-(4-Methylbenzenesulfonyl)-2-phenyl-5-(pyrrolidin-1-yl)-1,3-oxazole ()	2-Phenyl, 4-(4-methylbenzenesulfonyl), 5-(pyrrolidin-1-yl)	368.45	~3.5	Not reported

Key Observations :

• The 2-chlorophenyl group in the target compound increases molecular weight and lipophilicity (XLogP3) compared to phenyl or 2-methylphenyl analogs .
• Replacement of pyrrolidine with 4-methylpiperazine () raises molecular weight by ~29 g/mol but retains similar XLogP3 due to the piperazine’s balanced hydrophilicity .
• Solubility : All sulfonyl-containing oxazoles exhibit low aqueous solubility (~10 µg/mL), typical for lipophilic heterocycles .

Computational and Analytical Comparisons

• Electron Localization Function (ELF) : Studies using tools like Multiwfn () could reveal electron density distributions, particularly around the sulfonyl group and chlorophenyl ring, influencing reactivity and binding .
• Docking Studies: AutoDock4 () has been used to analyze flexible receptor-ligand interactions. For the target compound, docking simulations might predict enhanced binding affinity to microbial targets compared to non-chlorinated analogs .